Cas no 1806799-32-5 (Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806799-32-5
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856817
• Update Time: 2025-05-20

Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-8(16)2-5-6(3-13)7(14)4-15-9(5)10(11)12/h4,10H,2-3,13-14H2,1H3
• InChI Key： AIAATRGDYJLNAM-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=C(CN)C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 91.2

Additional information on Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806799-32-5)

The compound Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806799-32-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including the difluoromethyl and aminomethyl groups, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethyl moiety, is a key strategy in modern medicinal chemistry to improve drug-like properties. This compound's CAS No. 1806799-32-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in synthetic chemistry is the efficient preparation of multifunctional pyridine scaffolds. Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate exemplifies this trend, as its synthesis often involves innovative catalytic methods or green chemistry principles. Researchers are exploring its use in cross-coupling reactions, amidation, and other transformations to build complex molecules for therapeutic applications.

The aminomethyl group in this compound provides a handle for further functionalization, making it a valuable building block in combinatorial chemistry. Its ester moiety (methyl acetate) also offers flexibility for hydrolysis or transesterification, enabling diverse downstream modifications. These features align with the growing interest in "molecular diversity" and "fragment-based drug design," which are hot topics in pharmaceutical R&D.

From an analytical perspective, CAS No. 1806799-32-5 is characterized by advanced techniques such as NMR, HPLC, and mass spectrometry. Purity and stability studies are critical for this compound, especially when used in high-throughput screening or as a reference standard. Quality control protocols often emphasize the detection of impurities or degradation products, ensuring reproducibility in research applications.

Environmental and regulatory considerations are increasingly important for specialty chemicals like Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate. While not classified as hazardous, its handling requires standard laboratory precautions. Sustainable synthesis routes and waste minimization strategies are being investigated to align with the principles of green chemistry—a major focus area for modern chemical enterprises.

In summary, Methyl 5-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806799-32-5) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its structural complexity, functional group diversity, and potential applications continue to drive research interest, making it a noteworthy subject for scientific literature and patent filings.